N-(4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C13H11N7O4/c1-7-17-10(24-20-7)5-16-11(21)9-6-23-13(18-9)19-12(22)8-4-14-2-3-15-8/h2-4,6H,5H2,1H3,(H,16,21)(H,18,19,22)
• InChI Key: WAYSSSQMXLCACQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C13H11N7O4
• Molecular Weight: 329.27 g/mol

Description

Oxadiazoles are a class of heterocyclic compounds that contain an oxadiazole ring, a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms. They exist in four regioisomeric forms, and the 1,3,4-oxadiazoles & 1,2,4-oxadiazoles are better known and more widely studied due to their broad range of chemical and biological properties. Pyrazines, on the other hand, are a class of organic compounds that contain a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of oxadiazoles often involves the reaction of an acylhydrazide with a carboxylic acid derivative. Other methods include the oxidation of tetrazoles in the presence of aldehydes.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can undergo a variety of chemical reactions. For example, they can be synthesized through the direct annulation of hydrazides with methyl ketones, a reaction that involves the oxidative cleavage of Csp3-H bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can vary widely depending on their specific structure. For example, some oxadiazoles are solids at room temperature.

Scientific Research Applications

Synthesis of 1,3,4-Oxadiazoles

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Insensitive Energetic Materials

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Biological Activities

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Therapeutic Applications

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Anticancer Potential

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Mechanism of Action

The mechanism of action of oxadiazoles can vary depending on their specific structure and the biological target they interact with. Some oxadiazoles show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity.

Safety and Hazards

The safety and hazards associated with oxadiazoles can also vary widely depending on their specific structure. Some oxadiazoles may be harmful if swallowed.

Future Directions

Future research on oxadiazoles could focus on developing new synthetic methods, exploring their biological activity, and designing new drugs based on the oxadiazole scaffold.